Cas no 918883-29-1 (Pentyl 4-oxodecanoate)

• Product Name: Pentyl 4-oxodecanoate
• CAS No: 918883-29-1
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• CID: 769335
• Update Time: 2023-08-03

Pentyl 4-oxodecanoate Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 4-oxo-, pentyl ester
• pentyl 4-oxodecanoate
• 4-Ketocapric acid pentyl ester
• Pentyl 4-oxodecanoate

• Inchi： 1S/C15H28O3/c1-3-5-7-8-10-14(16)11-12-15(17)18-13-9-6-4-2/h3-13H2,1-2H3
• InChI Key： MCIDWXIDROUORJ-UHFFFAOYSA-N
• SMILES： O(C(CCC(CCCCCC)=O)=O)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 224
• Topological Polar Surface Area: 43.4